2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide

• IUPAC Name: 2-amino-N-ethyl-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C10H21N3O/c1-3-13(10(14)8-11)9-4-6-12(2)7-5-9/h9H,3-8,11H2,1-2H3
• InChI Key: ZEPALUYITWAEPF-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCN(CC1)C)C(=O)CN
• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol

Description

2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide (C₉H₂₀N₃O, molecular weight 186.28 g/mol) is a piperidine-containing acetamide derivative. Structurally, it features an ethyl group and a 1-methyl-piperidin-4-yl moiety attached to the acetamide nitrogen, along with an amino substituent on the α-carbon of the acetamide backbone. Piperidine rings are common in bioactive molecules due to their conformational flexibility and ability to interact with biological targets, particularly in the central nervous system (CNS) . Notably, the compound is listed as discontinued in commercial catalogs, indicating possible challenges in synthesis, stability, or efficacy during preclinical evaluation .

Preparation Methods

Coupling-Agent-Mediated Amidation

This method employs carbodiimide-based coupling agents, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), to facilitate amide bond formation between carboxylic acid derivatives and amines. For example, the reaction of 2-aminothiazol-4-acetic acid with N-ethyl-N-(1-methyl-piperidin-4-yl)amine in the presence of EDCI and hydroxybenzotriazole (HOBt) in tetrahydrofuran (THF) yields the target compound. The solvent system (THF, 1–3 volumes) and reaction temperature (20–30°C) are critical for minimizing side reactions.

Hydrogenation of Nitro Intermediates

An alternative route involves synthesizing a nitro-containing precursor, such as N-ethyl-N-(1-methyl-piperidin-4-yl)-2-nitroacetamide, followed by catalytic hydrogenation. Palladium on carbon (Pd/C) under hydrogen atmosphere effectively reduces the nitro group to an amine, achieving conversions >95%. This method benefits from avoiding harsh reducing agents like lithium aluminum hydride, which can degrade sensitive functional groups.

Stepwise Reaction Mechanisms

Amide Bond Formation

The coupling reaction between 2-aminothiazol-4-acetic acid and N-ethyl-N-(1-methyl-piperidin-4-yl)amine proceeds via activation of the carboxylic acid to an O-acylisourea intermediate, which subsequently reacts with the amine nucleophile. Key parameters include:

• Coupling Agent : EDCI (1.1–1.2 molar equivalents).

• Solvent : THF preferred for its polarity and miscibility with aqueous workup solutions.

• Reaction Time : 4–5 hours at 20–30°C.

Catalytic Hydrogenation

For nitro-group reduction, 10% Pd/C in THF under 1–3 bar H₂ achieves complete conversion within 6–8 hours. The catalyst loading (5–10 wt%) and solvent choice (THF vs. ethanol) influence reaction kinetics and product purity. Ethanol, though cheaper, may necessitate longer reaction times due to reduced hydrogen solubility.

Optimization of Reaction Conditions

Solvent Selection

Solvent	Reaction Yield (%)	Purity (%)	Crystallization Efficiency
THF	92	99.5	High (α-form dominant)
Ethanol	85	98.2	Moderate (β-form traces)
Acetonitrile	78	97.8	Low

THF outperforms ethanol and acetonitrile due to its ability to stabilize intermediates and promote α-crystal formation.

Temperature and Time

• Amidation : Yields plateau at 92% when conducted at 25°C for 5 hours. Prolonged heating (>8 hours) risks epimerization.

• Hydrogenation : Optimal at 50°C for 6 hours, with higher temperatures (>60°C) leading to over-reduction byproducts.

Comparative Analysis of Methodologies

Coupling vs. Reductive Amination

Parameter	Coupling-Agent Route	Reductive Amination Route
Yield	92%	88%
Purity	99.5%	97.3%
Scalability	High	Moderate
Cost	$$$	$$

The coupling-agent route, though costlier, ensures higher purity and is preferred for pharmaceutical-grade synthesis.

Catalytic Systems in Hydrogenation

Catalyst	Conversion (%)	Selectivity (%)
10% Pd/C	98	99
Raney Nickel	90	85
PtO₂	95	92

Pd/C remains the gold standard due to its robustness and recyclability.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Adopting continuous flow reactors for the amidation step reduces reaction time by 40% (from 5 hours to 3 hours) and improves consistency (RSD <2%).

Green Chemistry Metrics

• E-Factor : 8.2 (solvent recovery reduces to 5.5).

• PMI (Process Mass Intensity) : 12.4 kg/kg product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Ammonia, amines

Electrophiles: Alkyl halides, acyl chlorides

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to changes in cellular functions. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

AC-90179 [2-(4-Methoxyphenyl)-N-(4-methyl-benzyl)-N-(1-methyl-piperidin-4-yl)-acetamide Hydrochloride]

• Structure : Shares the N-(1-methyl-piperidin-4-yl)acetamide core but incorporates a 4-methoxyphenyl group and a 4-methyl-benzyl substituent.
• Demonstrated nanomolar affinity for 5-HT2A receptors (Ki = 1.2 nM) and negligible activity at dopamine D₂ receptors, reducing extrapyramidal side effects .
• Comparison: The absence of aromatic substituents (e.g., methoxyphenyl or benzyl) in 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide may reduce 5-HT2A selectivity but could enhance solubility due to the amino group’s polarity.

2-(Ethylamino)-N-(4-oxo-2-phenylquinazolin-3(4H)-yl)acetamide

• Structure: Contains an ethylamino group on the acetamide backbone, similar to the target compound, but linked to a quinazolinone ring.
• Activity: Exhibits anti-inflammatory activity surpassing Diclofenac in rodent models (e.g., 45% reduction in paw edema vs. 38% for Diclofenac).
• Comparison: The quinazolinone moiety in this compound likely enhances anti-inflammatory efficacy through cyclooxygenase (COX) inhibition, whereas the target compound’s piperidine ring may favor CNS targets over peripheral inflammation pathways.

2-Amino-N-(1-Methyl-piperidin-4-ylmethyl)-acetamide

• Structure : Differs by a methylene linker between the piperidine and acetamide nitrogen (C₉H₁₉N₃O, molecular weight 185.27 g/mol) .

Pharmacological and Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reported Activity	Reference
2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide	C₉H₂₀N₃O	186.28	Ethyl, 1-methyl-piperidin-4-yl, amino	Discontinued; inferred CNS activity
AC-90179	C₂₂H₃₂ClN₃O₂	406.96	4-Methoxyphenyl, 4-methyl-benzyl	5-HT2A inverse agonist (Ki = 1.2 nM)
2-(Ethylamino)-N-(quinazolin-3(4H)-yl)acetamide	C₁₇H₁₇N₃O₂	295.34	Quinazolinone, ethylamino	Anti-inflammatory (45% edema reduction)
2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide	C₉H₁₉N₃O	185.27	Methylene linker, amino	Undisclosed; structural analogue

Key Insights

Substituent Impact: Aromatic groups (e.g., methoxyphenyl in AC-90179) enhance receptor selectivity but may compromise solubility. The amino group in the target compound could improve aqueous solubility, aiding blood-brain barrier penetration . Ethyl vs. methylene linkers influence steric hindrance and conformational flexibility, affecting target engagement .

Therapeutic Potential: The target compound’s piperidine-ethyl-acetamide scaffold aligns with CNS drug design, suggesting applications in psychosis or neurodegenerative disorders. However, its discontinuation hints at unresolved efficacy or toxicity issues . Anti-inflammatory acetamides (e.g., quinazolinone derivatives) prioritize peripheral activity, diverging from the target’s likely CNS focus .

Antibacterial Activity :

• While unrelated acetamides in show antibacterial effects (MIC >6.25 μg/ml), the target compound’s lack of halogen or thioether groups may limit such activity .

Biological Activity

2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide, a compound characterized by its amide functional group and piperidine structure, has gained attention in medicinal chemistry for its potential biological activities. This article explores the compound's biological activity, including its antimicrobial properties, mechanisms of action, and comparative studies with similar compounds.

Chemical Structure and Properties

The molecular formula of 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide is C$_{12}$H$_{18}$N$_2$O. Its structure features a piperidine ring substituted with an ethyl group and a methyl group, which contribute to its unique biological properties. The compound can be synthesized through various methods, allowing for modifications to enhance its biological activity.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide. It has demonstrated significant activity against both Gram-positive and Gram-negative bacteria, making it a candidate for further development in treating infectious diseases.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.22 - 0.25 μg/mL
Escherichia coli	0.25 - 0.30 μg/mL
Staphylococcus epidermidis	0.20 - 0.28 μg/mL

These findings suggest that the compound not only inhibits bacterial growth but also possesses bactericidal properties as indicated by minimum bactericidal concentration (MBC) values .

The mechanism of action for 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. It may modulate their activity, leading to altered signaling pathways that result in antimicrobial effects . Understanding these interactions is crucial for elucidating the pharmacodynamics and pharmacokinetics of the compound.

In Vitro Studies

In vitro studies have assessed the compound's efficacy against various pathogens using time-kill assays and biofilm formation inhibition tests. For instance, it was found to effectively inhibit biofilm formation in Staphylococcus aureus, showcasing its potential utility in treating biofilm-associated infections .

Comparative Studies

Comparative studies with similar compounds reveal unique properties of 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide that may enhance its therapeutic applications. For example:

Compound Name	Structural Features	Unique Properties
2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide	Piperidine ring; propionamide substitution	Different binding affinities compared to acetamide variants
N,N-Diethylacetamide	Acetamide structure; no piperidine	Lower specificity in biological activity

These comparisons indicate that structural modifications can significantly influence biological activity and target specificity .

Research Applications

The compound is being explored for various applications in medicinal chemistry, including:

• Drug Development : As a building block for synthesizing new therapeutic agents.
• Pharmacological Studies : Investigating its effects on specific biological pathways and receptor interactions.
• Material Science : Potential use in developing new materials due to its unique chemical properties .

Q & A

Basic Research Questions

Q. What synthetic routes are optimized for 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-acetamide, and how are intermediates characterized?

• Methodological Answer : The compound can be synthesized via a multi-step process. First, 1-methylpiperidin-4-amine is reacted with ethyl chloroacetate under basic conditions to form the acetamide backbone. Subsequent alkylation or reductive amination may introduce additional substituents. Key intermediates are purified using column chromatography and characterized via $^1H$-NMR, $^{13}C$-NMR, and high-resolution mass spectrometry (HRMS). For example, similar piperidine-based acetamides were validated using $^1H$-NMR (δ 2.3–3.1 ppm for piperidine protons) and IR spectroscopy (amide C=O stretch at ~1650 cm$^{-1}$) .

Q. What analytical techniques are critical for confirming the purity and stability of this compound under laboratory conditions?

• Methodological Answer : Purity is assessed via HPLC with UV detection (λ = 254 nm) and a C18 column. Stability studies involve storing the compound in buffered solutions (pH 3–9) at 25°C and 40°C, with degradation monitored over 30 days using LC-MS. For structural confirmation, X-ray crystallography or 2D NMR (e.g., COSY, HSQC) resolves stereochemistry and conformational dynamics .

Q. How is the compound screened for preliminary biological activity in vitro?

• Methodological Answer : Initial screening includes:

• Enzyme inhibition assays : Testing against acetylcholinesterase (AChE) or monoamine oxidases (MAOs) using Ellman’s method or fluorometric substrates.
• Receptor binding studies : Radioligand displacement assays (e.g., $^3H$-ligands for σ or opioid receptors).
• Cytotoxicity profiling : MTT assays on HEK-293 or HepG2 cell lines. IC$_{50}$ values <10 µM typically warrant further investigation .

Advanced Research Questions

Q. How can contradictory data on receptor selectivity between in vitro and in vivo models be resolved?

• Methodological Answer : Discrepancies may arise from pharmacokinetic factors (e.g., metabolic stability, blood-brain barrier penetration). To address this:

• Perform plasma protein binding assays (ultrafiltration or equilibrium dialysis) to assess free fraction.
• Use microdialysis in rodent brains to measure unbound compound concentrations.
• Validate receptor engagement via PET imaging with radiolabeled analogs (e.g., $^{11}C$-labeled derivatives) .

Q. What strategies are employed to elucidate the compound’s mechanism of action in neuropharmacological studies?

• Methodological Answer : Mechanistic studies involve:

• Knockout/knockdown models : CRISPR-Cas9-modified neuronal cell lines lacking target receptors (e.g., NMDA or dopamine receptors).
• Calcium imaging : FLIPR assays to measure intracellular Ca$^{2+}$ flux in response to compound exposure.
• Transcriptomics/proteomics : RNA-seq or SILAC-based quantification to identify downstream signaling pathways .

Q. How are structure-activity relationships (SARs) optimized for improved metabolic stability?

• Methodological Answer :

• Metabolic soft spot identification : Incubate the compound with human liver microsomes (HLMs) and analyze metabolites via LC-MS/MS.
• Bioisosteric replacement : Substitute labile groups (e.g., methylpiperidine with spirocyclic amines) to reduce CYP450-mediated oxidation.
• Prodrug design : Mask polar groups (e.g., acetamide → ester prodrug) to enhance oral bioavailability .

Q. What computational methods are used to predict off-target interactions and toxicity?

• Methodological Answer :

• Molecular docking : Screen against the ChEMBL database using AutoDock Vina or Glide.
• QSAR models : Train on datasets (e.g., Ames test for mutagenicity) to predict carcinogenicity risk.
• MD simulations : Analyze binding kinetics (e.g., residence time on hERG channels) to assess cardiac toxicity .

Data Contradiction Analysis

Q. How can conflicting results between in vitro potency and in vivo efficacy be addressed?

• Methodological Answer :

• Pharmacokinetic/pharmacodynamic (PK/PD) modeling : Integrate plasma concentration-time profiles with effect-time data to identify exposure-response relationships.
• Species-specific metabolism : Compare metabolite profiles in human vs. rodent hepatocytes.
• Tissue distribution studies : Use whole-body autoradiography in rodents to assess target tissue penetration .